N-(2-benzoyl-4-methylphenyl)-2-nitrobenzamide

• IUPAC Name: N-(2-benzoyl-4-methylphenyl)-2-nitrobenzamide
• InChI: InChI=1S/C21H16N2O4/c1-14-11-12-18(17(13-14)20(24)15-7-3-2-4-8-15)22-21(25)16-9-5-6-10-19(16)23(26)27/h2-13H,1H3,(H,22,25)
• InChI Key: UQHQNPCJGKWCRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)C2=CC=CC=C2[N+](=O)[O-])C(=O)C3=CC=CC=C3
• Molecular Formula: C21H16N2O4
• Molecular Weight: 360.4 g/mol
• CAS No.: 75840-40-3

Description

N-(2-benzoyl-4-methylphenyl)-2-nitrobenzamide, also known as BML-210, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the family of nitrobenzamides and has been found to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties.

Scientific Research Applications

Regio- and Stereo-Synthesis

The regio and stereo-controlled rearrangement of related compounds has been explored, demonstrating precise control over the synthesis process. For example, the rearrangement of N-4-nitrophenyl-2-benzoyl-3-(4-Cl phenyl)aziridine to a specific product was confirmed by X-ray diffraction, highlighting the ability to manipulate molecular structure for desired outcomes (Samimi, 2016).

Synthetic Methodologies

Research has developed synthetic methods under solvent-free conditions, such as the synthesis of 6-Arylbenzimidazo[1,2-c]quinazolines, utilizing microwave irradiation. This indicates the potential for creating complex molecules efficiently and environmentally friendly ways (Pessoa‐Mahana et al., 2004).

Corrosion Inhibition

N-Phenyl-benzamide derivatives have been studied for their role in corrosion inhibition on mild steel, with experimental and computational studies demonstrating the effects of different substituents on inhibition efficiency. Such research shows the potential application in protecting materials from corrosive environments (Mishra et al., 2018).

Catalysis and Mechanistic Studies

The decomposition of benzoylthioureas into benzamides under solvent-free conditions using iodine-alumina highlights the catalytic potential of specific compounds in facilitating chemical reactions. Mechanistic insights from these studies contribute to a deeper understanding of reaction pathways (Nahakpam et al., 2015).

Pharmaceutical Applications

Compounds related to N-(2-benzoyl-4-methylphenyl)-2-nitrobenzamide have been explored for their pharmaceutical applications, including as ligands for PET imaging of σ receptors. This research is critical for developing diagnostic tools and understanding receptor functions (Shiue et al., 1997).